Piperidine, 1-[dimethoxy(3,3,3-trifluoropropyl)silyl]-2-ethyl-

• CAS No.: 182007-62-1
• Molecular Formula: C12H24F3NO2Si
• Molecular Weight: 299.40 g/mol
• IUPAC Name: (2-ethylpiperidin-1-yl)-dimethoxy-(3,3,3-trifluoropropyl)silane
• InChI: InChI=1S/C12H24F3NO2Si/c1-4-11-7-5-6-9-16(11)19(17-2,18-3)10-8-12(13,14)15/h11H,4-10H2,1-3H3
• InChI Key: PJSFQEVODHCOOF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1[Si](CCC(F)(F)F)(OC)OC

Description

Piperidine, 1-[dimethoxy(3,3,3-trifluoropropyl)silyl]-2-ethyl- is a useful research compound. Its molecular formula is C12H24F3NO2Si and its molecular weight is 299.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the same general procedure described on Example 1, a flask was charged with one mol (218 gm) of 3,3,3-trifluoropropyltrimethoxysilane was added to one mol of 2-ethylpiperdinylmagnesium chloride, the salt having been prepared in situ by adding 2-ethylpiperidine (120 g, 1.05 mol) to isopropylmagnesium chloride (1 mol) in 500 ml of tetrahydrofuran. The reaction was mildly exothermic and the temperature rose to 45° C. at the end of the addition time of one hour. The reaction mixture was refluxed at the pot temperature of 70° C. for one hour and then cooled to room temperature. The 3,3,3-trifluoropropyl(2-ethylpiperidino)dimethoxysilane was filtered under nitrogen atmosphere from the magnesium methoxychloride. The filter cake was washed with ether (2×200 ml) to obtain the residual product. The solvent was removed by distillation to a pot temperature of 100° C. The residue was distilled under vacuum to yield 263 g of 3,3,3-trifluoropropyl(2-ethylpiperidino)dimethoxysilane as a colorless oil (purity>98%); bp 70° C./0.1 mm. The total yield was 88% of theoretical.